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Compound of Interest

Compound Name: 2,3,5-Trifluorophenylacetonitrile

Cat. No.: B1303387 Get Quote

A Note on Isomer Specificity: This guide addresses the molecular structure, properties, and

synthesis of trifluorophenylacetonitrile, with a focus on the 2,4,5-trifluorophenylacetonitrile

isomer due to the limited availability of specific experimental data for 2,3,5-
trifluorophenylacetonitrile in publicly accessible scientific literature. The information

presented for the 2,4,5-isomer provides a valuable reference point for researchers and

scientists working with related fluorinated phenylacetonitrile compounds.

Molecular Structure and Weight
Trifluorophenylacetonitriles are organofluorine compounds consisting of a trifluorinated

benzene ring attached to an acetonitrile group via a methylene bridge. The molecular formula

for all trifluorophenylacetonitrile isomers is C₈H₄F₃N, and they share a molecular weight of

171.12 g/mol .[1][2][3] The positioning of the three fluorine atoms on the phenyl ring defines the

specific isomer and influences its chemical and physical properties. The structure of 2,4,5-

trifluorophenylacetonitrile contains a benzene ring substituted with fluorine atoms at the 2nd,

4th, and 5th positions.[1]

Physicochemical Properties
The following table summarizes the key quantitative data for 2,4,5-trifluorophenylacetonitrile.
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Property Value

Molecular Formula C₈H₄F₃N

Molecular Weight 171.12 g/mol

CAS Number 220141-74-2

Appearance Colorless to pale yellow liquid or solid

Density 1.35 g/cm³

Refractive Index 1.468

Note: Data presented is for the 2,4,5-trifluorophenylacetonitrile isomer.

Synthesis of 2,4,5-Trifluorophenylacetonitrile
Experimental Protocol:

A common method for the synthesis of 2,4,5-trifluorophenylacetonitrile involves the reaction of

2,4,5-trifluorobenzyl chloride with a cyaniding agent in an ionic liquid. This method is

advantageous due to its mild reaction conditions and the potential for recycling the ionic liquid,

making it an environmentally friendly approach.

Materials:

2,4,5-trifluorobenzyl chloride

Sodium cyanide (or Potassium cyanide)

Ionic Liquid (e.g., 1-butyl-3-methylimidazolium hexafluorophosphate)

Procedure:

In a reaction vessel, dissolve 2,4,5-trifluorobenzyl chloride in the ionic liquid.

Add the cyaniding agent (e.g., sodium cyanide) to the mixture.

Heat the reaction mixture to a temperature between 40-80°C.
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Maintain the reaction at this temperature with stirring for a specified period to ensure

completion.

Upon completion, the product, 2,4,5-trifluorophenylacetonitrile, can be separated and

purified.

This process offers high purity and stable quality of the final product, making it suitable for

applications in pharmaceutical intermediate synthesis.

Experimental Workflow Diagram
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Caption: Synthesis workflow for 2,4,5-Trifluorophenylacetonitrile.

Applications in Research and Drug Development
Trifluorophenylacetonitrile derivatives are valuable intermediates in the synthesis of more

complex molecules, particularly in the pharmaceutical and agrochemical industries.[1]

Pharmaceutical Synthesis: The presence of fluorine atoms can significantly alter the

pharmacokinetic and pharmacodynamic properties of a drug molecule. Fluorine's high

electronegativity can influence acidity, basicity, and metabolic stability. Therefore,

trifluorinated building blocks like 2,4,5-trifluorophenylacetonitrile are utilized in the

development of novel therapeutic agents.

Agrochemicals: These compounds can also serve as precursors for the synthesis of new

herbicides and pesticides.[1]
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Material Science: The unique properties imparted by fluorine are also of interest in material

science for the creation of specialty polymers and other advanced materials.[1]

Due to the electron-withdrawing nature of the fluorine atoms, the phenyl ring is activated

towards certain chemical transformations, making these compounds versatile reagents in

organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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